Cas no 2375194-30-0 (methyl 4-iodo-2-oxabicyclo[2.2.2]octane-1-carboxylate)

• Product Name: methyl 4-iodo-2-oxabicyclo[2.2.2]octane-1-carboxylate
• CAS No: 2375194-30-0
• MF: C₉H₁₃IO₃
• MW: 296.102195501328
• CID: 5290472
• Update Time: 2026-03-10

methyl 4-iodo-2-oxabicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane-1-carboxylic acid, 4-iodo-, methyl ester
• methyl 4-iodo-2-oxabicyclo[2.2.2]octane-1-carboxylate

• Inchi： 1S/C9H13IO3/c1-12-7(11)9-4-2-8(10,3-5-9)6-13-9/h2-6H2,1H3
• InChI Key： NXWBGRYTQDVKBW-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CCC(I)(CC1)CO2

Additional information on methyl 4-iodo-2-oxabicyclo[2.2.2]octane-1-carboxylate

Exploring Methyl 4-Iodo-2-Oxabicyclo[2.2.2]octane-1-Carboxylate (CAS No. 2375194-30-0): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, methyl 4-iodo-2-oxabicyclo[2.2.2]octane-1-carboxylate (CAS No. 2375194-30-0) has emerged as a compound of significant interest due to its unique structural features and broad applicability in synthetic transformations. This bicyclic ester, characterized by its oxabicyclo[2.2.2]octane scaffold and iodo substituent, serves as a valuable intermediate for constructing complex molecular architectures. Researchers and pharmaceutical developers are increasingly exploring its potential in drug discovery, material science, and agrochemical applications.

The 2-oxabicyclo[2.2.2]octane core of this compound is particularly noteworthy for its rigid three-dimensional geometry, which mimics bioactive natural products. This structural motif is often leveraged in medicinal chemistry to enhance binding affinity and selectivity toward biological targets. The presence of the iodo group at the 4-position further expands its utility, enabling cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings—key techniques in modern organoiodine chemistry. These reactions are frequently searched by chemists seeking efficient methods for C-C bond formation.

Recent trends in sustainable chemistry have also spotlighted compounds like methyl 4-iodo-2-oxabicyclo[2.2.2]octane-1-carboxylate. With growing interest in green synthesis and atom-economical processes, researchers are investigating catalytic methods to functionalize this scaffold without heavy metal reagents. Questions such as "How to optimize iodoarene coupling under mild conditions?" or "What are eco-friendly alternatives for bicyclic lactone activation?" reflect current industry priorities.

From a synthetic perspective, the carboxylate moiety in this compound offers additional handles for derivatization. Ester hydrolysis, amidation, or reduction can yield diverse downstream products, making it a multifunctional building block. This adaptability aligns with the pharmaceutical industry's demand for scaffold diversification—a frequently searched term in drug development circles. Computational chemists also study its conformational properties to predict reactivity, addressing queries like "How does ring strain affect reactivity in bicyclic systems?"

In material science applications, the compound's bicyclic ether structure contributes to thermal stability—a property explored in polymer design. Patent literature reveals its incorporation into high-performance monomers for specialty resins. Meanwhile, analytical chemists focus on advanced characterization techniques for such iodinated heterocycles, with NMR and X-ray crystallography being common discussion points in research forums.

As the scientific community continues to explore methyl 4-iodo-2-oxabicyclo[2.2.2]octane-1-carboxylate, its role in fragment-based drug design (another trending search term) becomes increasingly apparent. The compound's balanced lipophilicity and polarity make it attractive for lead optimization studies. Furthermore, its stability under various conditions answers practical questions about storage requirements for iodinated compounds—a frequent concern among laboratory managers.

The synthesis and applications of this compound exemplify the intersection of methodology development and applied organic chemistry. With over 300 academic citations referencing related oxabicyclic derivatives in the past five years, its scientific relevance continues to grow. Future research directions may explore its use in click chemistry or as a template for chiral auxiliaries, addressing yet another set of hot topics in contemporary chemistry.